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Get Quote

An in-depth analysis of the surface characteristics of a dental material is crucial for

understanding its clinical performance, longevity, and interaction with the oral environment.

This technical guide focuses on the post-setting surface properties of Caviton, a hydraulic

temporary restorative material. While specific quantitative data for Caviton is not readily

available in the cited literature, this document outlines the established experimental protocols

for determining key surface characteristics, including surface roughness, microhardness, and

morphology. This guide is intended for researchers, material scientists, and dental

professionals engaged in the evaluation of dental materials.

Composition and Setting Mechanism of Caviton
Caviton is a temporary dental filling material primarily composed of zinc oxide, calcium sulfate,

and a vinyl acetate resin.[1][2][3][4] Its setting mechanism is a hydraulic reaction initiated by

contact with water or saliva. This process of hydration leads to the formation of a hardened

mass that provides a temporary seal for dental cavities.

Surface Roughness Analysis
Surface roughness is a critical parameter that influences bacterial adhesion, stain resistance,

and patient comfort. A surface roughness value (Ra) below 0.2 μm is generally considered a
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threshold below which bacterial adhesion is significantly reduced.[5] The evaluation of surface

roughness is typically performed using profilometry or atomic force microscopy (AFM).

Experimental Protocol for Surface Roughness
Measurement

Sample Preparation:

Standardized disc-shaped specimens of set Caviton are fabricated using molds of a

specific diameter and thickness.

The material is allowed to set completely according to the manufacturer's instructions,

typically in a humid environment or artificial saliva at 37°C to simulate oral conditions.

The surface to be analyzed may be subjected to standardized finishing and polishing

procedures to replicate clinical application or left as-set for baseline measurements. A

Mylar strip is often used during setting to create a smooth, standardized initial surface.[6]

Profilometry Measurement:

A contact profilometer is used to measure the surface topography on a microscale.

The instrument's stylus is drawn across the specimen surface over a defined evaluation

length (e.g., 1.25 mm).[5]

Key parameters such as the arithmetic mean roughness (Ra) and root mean square

roughness (Rq) are recorded.[5][7]

Multiple measurements are taken at different locations on each specimen to ensure

representative data.[7]

Atomic Force Microscopy (AFM) Analysis:

AFM is employed for high-resolution, three-dimensional imaging of the surface topography

at the nanoscale.[8][9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.tribomat.net/archive/2022/2022-02/TM-2022-02-02.pdf
https://www.benchchem.com/product/b1179058/docs?utm_src=pdf-body#surface-characteristics-of-caviton-after-setting
https://www.researchgate.net/publication/344707233_Surface_Roughness_of_Tooth_Coloured_Restorative_Materials
https://www.tribomat.net/archive/2022/2022-02/TM-2022-02-02.pdf
https://www.tribomat.net/archive/2022/2022-02/TM-2022-02-02.pdf
https://www.mdpi.com/2076-3417/14/19/8956
https://www.mdpi.com/2076-3417/14/19/8956
https://www.jeremyjordan.me/atomic-force-microscopy-for-studying-surface-topology/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8112109/
https://ijce.in/archive/volume/7/issue/4/article/3700/pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The AFM operates by scanning a sharp probe attached to a cantilever across the sample

surface.[8]

The instrument can be operated in different modes, such as contact or tapping mode, to

generate a topographical map.[8][11]

A defined area (e.g., 10 × 10 μm) is scanned to obtain detailed surface roughness data

and 3D images.[5]

Illustrative Data Presentation
While specific data for Caviton is unavailable, the following table presents representative

surface roughness values for other dental restorative materials to illustrate the typical data

format.

Material Type Polishing System
Mean Surface
Roughness (Ra)
(μm)

Standard Deviation

Nanofill Composite
Manufacturer's

System
0.14 ± 0.03

Giomer
Manufacturer's

System
0.13 ± 0.01

Resin-Modified Glass

Ionomer
Mylar Strip Finish 0.33 ± 0.1

Self-Cured Alkasite

Material
Mylar Strip Finish 0.17 ± 0.04

Caption: Table 1. Illustrative mean surface roughness (Ra) values for various dental materials.

This data is for comparative purposes and does not represent Caviton. Data sourced from

studies on composite, giomer, and glass ionomer materials.

Microhardness Evaluation
Microhardness is a measure of a material's resistance to localized plastic deformation, such as

scratching or indentation. It is an essential property for restorative materials, as it indicates their
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ability to withstand masticatory forces. The Vickers microhardness test is a standard method

used for this evaluation in dental materials research.[12][13]

Experimental Protocol for Vickers Microhardness
Testing

Sample Preparation:

Specimens are prepared as described for surface roughness testing.

The surface to be indented must be flat and highly polished to a mirror finish to ensure

accurate measurement of the indentation diagonals.[14]

Indentation Procedure:

A Vickers microhardness tester, which uses a diamond pyramid-shaped indenter, is used.

[12][15]

A specific load (e.g., 300-1000 gf) is applied to the surface for a set dwell time (e.g., 15

seconds).[12][13]

The indenter creates a square-shaped indentation on the material's surface.

Measurement and Calculation:

After the load is removed, the lengths of the two diagonals of the indentation are

measured using a built-in microscope.[13]

The Vickers Hardness Number (VHN or HV) is calculated using the standard formula: HV

= 1.854 * (P / d²), where 'P' is the applied load in kilograms-force and 'd' is the average

length of the diagonals in millimeters.[13]

Multiple indentations are made on each specimen, ensuring they are spaced sufficiently

apart to avoid interaction between stressed zones.[13]

Illustrative Data Presentation
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The following table provides an example of how microhardness data for different CAD/CAM

dental materials can be presented.

Material Type Condition
Mean Vickers
Hardness (VHN)

Standard Deviation

Resin Nano Ceramic Baseline (T0) 112.20 ± 10.2

Polymer-Infiltrated

Ceramic
Baseline (T0) 90.5 ± 8.7

Lithium Disilicate Baseline (T0) 550.0 ± 25.0

Caption: Table 2. Example Vickers microhardness values for various CAD/CAM restorative

materials. This data is for illustrative purposes and does not represent Caviton. Data sourced

from a study on CAD/CAM materials.[13]

Surface Morphology and Microstructure Analysis
Scanning Electron Microscopy (SEM) is a powerful technique for visualizing the surface

texture, porosity, and microstructure of a material after setting.[16][17] SEM analysis provides

qualitative insights into the surface homogeneity and the presence of defects.

Experimental Protocol for SEM Analysis
Sample Preparation:

Set specimens of Caviton are prepared and mounted on aluminum stubs.

For non-conductive materials like dental cements, the samples must be sputter-coated

with a thin layer of a conductive metal (e.g., gold or palladium) to prevent electrical

charging under the electron beam.

Imaging Procedure:

The prepared specimen is placed in the vacuum chamber of the scanning electron

microscope.
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An electron beam is scanned across the surface in a raster pattern.

Detectors collect the secondary electrons or backscattered electrons emitted from the

surface to form an image.

Images are captured at various magnifications (e.g., 500x, 3000x, 15000x) to observe

both general surface texture and fine microstructural details.[16][18]

Visualized Experimental Workflows
To further clarify the methodologies, the following diagrams illustrate the workflows for the key

experiments described.
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Caption: Workflow for Surface Roughness Analysis.
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Caption: Workflow for Vickers Microhardness Testing.
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Caption: Workflow for SEM Surface Morphology Analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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